2-(2-Morpholinoethoxy)-6-nitroaniline

• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol
• IUPAC Name: 2-(2-morpholin-4-ylethoxy)-6-nitroaniline
• InChI: InChI=1S/C12H17N3O4/c13-12-10(15(16)17)2-1-3-11(12)19-9-6-14-4-7-18-8-5-14/h1-3H,4-9,13H2
• InChI Key: ISYGXLOYVJHWOF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CC=CC(=C2N)[N+](=O)[O-]

Description

2-(2-Morpholinoethoxy)-6-nitroaniline is a nitroaromatic compound featuring a morpholinoethoxy substituent at the 2-position and a nitro group at the 6-position of the aniline ring.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural analogs and their distinguishing features:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	References
2-(2-Morpholinoethoxy)-6-nitroaniline	2-morpholinoethoxy, 6-nitro	~295.3 (calculated)	Pharmaceutical intermediate; potential solubility enhancement via morpholine
2-Methyl-6-nitroaniline	2-methyl, 6-nitro	152.15	Used in separation studies (59.7% yield via selective crystallization)
2-Bromo-6-methoxy-4-nitroaniline	2-bromo, 6-methoxy, 4-nitro	261.06	No specific application noted; halogen and methoxy groups alter reactivity
2-(Cyclopropylmethoxy)-6-nitroaniline	2-cyclopropylmethoxy, 6-nitro	~249.3 (calculated)	Research chemical; cyclopropyl group may enhance metabolic stability
2-Chloro-6-nitroaniline	2-chloro, 6-nitro	172.57	pKa = 2.41; used in dye or agrochemical synthesis

Key Observations:

• Morpholinoethoxy vs. Alkyl/Alkoxy Groups: The morpholinoethoxy group increases molecular weight and hydrophilicity compared to methyl or methoxy substituents. This enhances solubility in polar solvents, critical for drug formulation .
• Electron Effects: The nitro group is strongly electron-withdrawing, directing electrophilic substitution reactions. The morpholinoethoxy group’s electron-donating nature may counteract this, altering reactivity compared to chloro or bromo analogs .

Physicochemical Properties

• Solubility: The morpholino group’s oxygen and nitrogen atoms enable hydrogen bonding, likely improving aqueous solubility compared to non-polar substituents (e.g., methyl or cyclopropylmethoxy).
• pKa: While 2-chloro-6-nitroaniline has a pKa of 2.41 , the morpholinoethoxy group’s basic nitrogen may increase the pKa of the parent aniline, affecting protonation states under physiological conditions.